Cas no 344272-31-7 (3-{[(2,4-dichlorobenzyl)sulfinyl]methyl}-4-methyl-5-{[4-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazole)

• Product Name: 3-{[(2,4-dichlorobenzyl)sulfinyl]methyl}-4-methyl-5-{[4-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazole
• CAS No: 344272-31-7
• Molecular Formula: C₁₉H₁₆Cl₂F₃N₃OS₂
• Molecular Weight: 494.381050109863
• CID: 5224305

3-{[(2,4-dichlorobenzyl)sulfinyl]methyl}-4-methyl-5-{[4-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazole Properties

Names and Identifiers

• 3-([(2,4-DICHLOROBENZYL)SULFINYL]METHYL)-4-METHYL-5-([4-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-4H-1,2,4-TRIAZOLE
• 2,4-DICHLOROBENZYL (4-METHYL-5-([4-(TRIFLUOROMETHYL)BENZYL]SULFANYL)-4H-1,2,4-TRIAZOL-3-YL)METHYL SULFOXIDE
• 3-{[(2,4-dichlorophenyl)methanesulfinyl]methyl}-4-methyl-5-({[4-(trifluoromethyl)phenyl]methyl}sulfanyl)-4H-1,2,4-triazole
• 4H-1,2,4-Triazole, 3-[[[(2,4-dichlorophenyl)methyl]sulfinyl]methyl]-4-methyl-5-[[[4-(trifluoromethyl)phenyl]methyl]thio]-
• 3-{[(2,4-dichlorobenzyl)sulfinyl]methyl}-4-methyl-5-{[4-(trifluoromethyl)benzyl]sulfanyl}-4H-1,2,4-triazole
• 3-[(2,4-dichlorophenyl)methylsulfinylmethyl]-4-methyl-5-[[4-(trifluoromethyl)phenyl]methylsulfanyl]-1,2,4-triazole

• InChIKey： MVTVGZJIIDOERS-UHFFFAOYSA-N
• Inchi： 1S/C19H16Cl2F3N3OS2/c1-27-17(11-30(28)10-13-4-7-15(20)8-16(13)21)25-26-18(27)29-9-12-2-5-14(6-3-12)19(22,23)24/h2-8H,9-11H2,1H3
• SMILES： ClC1C=C(C=CC=1CS(CC1=NN=C(N1C)SCC1C=CC(C(F)(F)F)=CC=1)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 7
• Heavy Atom Count: 30
• Complexity: 582
• XLogP3: 4.6
• Topological Polar Surface Area: 92.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl sulfoxides Benzyl alkyl sulfoxides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl alkyl sulfoxides